Cas no 2228083-53-0 (2-amino-3-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}propanoic acid)

• Product Name: 2-amino-3-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}propanoic acid
• CAS No: 2228083-53-0
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• CID: 5969989
• PubChem ID: 165862214
• Update Time: 2025-05-19

2-amino-3-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}propanoic acid
• EN300-1903516
• 2-amino-3-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}propanoic acid
• 2228083-53-0

• Inchi： 1S/C14H26N2O4/c1-9-8-16(13(19)20-14(2,3)4)6-5-10(9)7-11(15)12(17)18/h9-11H,5-8,15H2,1-4H3,(H,17,18)
• InChI Key： MRVNUYWAMBTNBU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC(C(=O)O)N)C(C)C1)=O

Computed Properties

• Exact Mass: 286.18925731g/mol
• Monoisotopic Mass: 286.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 92.9Ų

Additional information on 2-amino-3-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}propanoic acid

Introduction to 2-amino-3-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}propanoic acid (CAS No. 2228083-53-0)

2-amino-3-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}propanoic acid, identified by the CAS number 2228083-53-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable intermediate in the synthesis of novel therapeutic agents. Its unique structural features, including an amino group, a tert-butoxycarbonyl (Boc) protected amine, and a piperidine moiety, contribute to its versatility in medicinal chemistry applications.

The Boc protection on the amino group is particularly noteworthy, as it provides stability during synthetic procedures while allowing for selective deprotection under mild acidic conditions. This characteristic makes the compound highly useful in multi-step synthetic routes where controlled reactivity is essential. The presence of a methylpiperidine ring further enhances its pharmacological potential by introducing steric and electronic properties that can influence binding affinity to biological targets.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various disease pathways. The structural framework of 2-amino-3-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}propanoic acid aligns well with this trend, as the piperidine scaffold is frequently employed in designing molecules that interact with PPIs. For instance, studies have demonstrated that piperidine derivatives can modulate the activity of kinases and other enzymes involved in cancer progression, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of this compound is its potential application in the development of anticancer agents. The combination of an amino acid-like backbone with a Boc-protected amine and a piperidine substituent creates a molecular template that can be fine-tuned to target specific oncogenic pathways. Recent research has shown that analogs of this compound exhibit inhibitory effects on tyrosine kinases, which are overexpressed in many solid tumors. The tert-butoxycarbonyl group ensures that the amine functionality remains inert under harsh reaction conditions, facilitating its incorporation into more complex molecular architectures without premature deprotection.

Furthermore, the methylpiperidine moiety contributes to the compound's solubility and bioavailability, which are critical factors in drug design. By optimizing this structural feature, medicinal chemists can enhance the pharmacokinetic properties of derivatives derived from this compound. This has led to several preclinical studies investigating its efficacy in models of breast cancer, colorectal cancer, and leukemia. The results have been encouraging, with some derivatives showing significant tumor growth inhibition and reduced metastasis without apparent toxicity at therapeutic doses.

The synthesis of 2-amino-3-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}propanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The Boc protection step is particularly critical, as it must be performed under anhydrous conditions to prevent hydrolysis of the protecting group. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline the process, making it more scalable for industrial production.

Recent advancements in computational chemistry have also played a pivotal role in optimizing the design of derivatives based on this compound. Molecular docking studies have identified key interactions between the piperidine ring and target proteins, providing insights into how structural modifications can enhance binding affinity. These insights have guided the development of next-generation analogs with improved pharmacological profiles.

The pharmaceutical industry has taken notice of these developments, with several companies investing in research programs focused on leveraging this compound's potential. Collaborative efforts between academic researchers and industry scientists have led to innovative approaches in drug discovery, including structure-based drug design and high-throughput screening assays. These initiatives aim to accelerate the translation of laboratory findings into clinical candidates with tangible therapeutic benefits.

In conclusion,2-amino-3-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}propanoic acid (CAS No. 2228083-53-0) represents a significant advancement in medicinal chemistry due to its versatile structural features and promising biological activities. Its role as an intermediate in synthesizing novel therapeutics underscores its importance in ongoing research efforts aimed at addressing unmet medical needs. As our understanding of disease mechanisms continues to evolve, compounds like this one will remain at the forefront of drug discovery initiatives.